Cas no 30100-28-8 (1,4-Benzenediol, 2-heptyl-)

1,4-Benzenediol, 2-heptyl- structure
1,4-Benzenediol, 2-heptyl- structure
Product Name:1,4-Benzenediol, 2-heptyl-
CAS No:30100-28-8
MF:C13H20O2
MW:208.296704292297
CID:1441234
Update Time:2024-08-15

1,4-Benzenediol, 2-heptyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol, 2-heptyl-
    • Inchi: 1S/C13H20O2/c1-2-3-4-5-6-7-11-10-12(14)8-9-13(11)15/h8-10,14-15H,2-7H2,1H3
    • InChI Key: GUTJKXDLQINLLR-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(O)C=C1CCCCCCC

Computed Properties

  • Exact Mass: 208.1464

Experimental Properties

  • Density: 1.033±0.06 g/cm3(Predicted)
  • Boiling Point: 354.8±22.0 °C(Predicted)
  • PSA: 40.46
  • pka: 10.80±0.18(Predicted)
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